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Compound of Interest

4-Chlorobutyraldehyde diethy!
Compound Name:
acetal

This class of isomers consists of an eight-carbon carboxylic acid backbone with a single
chlorine substituent. The position of the chlorine atom along the carbon chain determines the
specific isomer.

1.1. Positional Isomers of Chlorooctanoic Acid

Assuming a straight-chain octanoic acid, the chlorine atom can be located at any position from
C2 to C8. The IUPAC names for these positional isomers are as follows:

e 2-Chlorooctanoic acid
e 3-Chlorooctanoic acid
 4-Chlorooctanoic acid
e 5-Chlorooctanoic acid
e 6-Chlorooctanoic acid
e 7-Chlorooctanoic acid
e 8-Chlorooctanoic acid

1.2. Chain Isomers of Chloro-substituted Carboxylic Acids
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In addition to positional isomerism of the chlorine atom, the eight-carbon chain itself can be
branched, leading to a larger number of isomers. For example, considering a heptanoic acid
backbone with a methyl substituent and a chlorine atom, numerous isomers are possible, such
as:

» Xx-Chloro-y-methylheptanoic acid (where x and y represent the positions of the chloro and
methyl groups, respectively)

e Xx-Chloro-y,z-dimethylhexanoic acid
e And so on, with various branching patterns of the carbon skeleton.

Ester Isomers

Ester isomers of CBH17CIlO2 can be formed in several ways, including esters of chloro-
substituted alcohols with a carboxylic acid, or esters of a chloro-substituted carboxylic acid with
an alcohol.

2.1. Esters of Chloro-substituted Alcohols

These isomers are formed from a chloro-substituted octanol and a simple carboxylic acid, such
as formic acid or acetic acid.

* Methyl esters of chloroheptanoic acids: For example, methyl 7-chloroheptanoate.
o Ethyl esters of chlorohexanoic acids: For example, ethyl 6-chlorohexanoate.

o Propyl esters of chloropentanoic acids: For example, propyl 5-chloropentanoate.
o Butyl esters of chlorobutanoic acids: For example, butyl 4-chlorobutanoate.

o Pentyl esters of chloropropanoic acids: For example, pentyl 3-chloropropanoate.
o Hexyl esters of chloroacetic acid: For example, hexyl 2-chloroacetate.

o Heptyl chloroformate: Heptyl chloroformate is an ester of chloroformic acid.

2.2. Esters of Octanoic Acid with a Chloro-substituted Alcohol
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This category is less common but theoretically possible. For instance, chloromethyl
heptanoate.

2.3. A specific example: 8-Chlorooctanoic acid, methyl ester

One specific isomer is the methyl ester of 8-chlorooctanoic acid.[1] Its IUPAC name is methyl 8-
chlorooctanoate.[1]

Systematic IUPAC Nomenclature

The naming of these compounds follows the systematic rules set by the International Union of
Pure and Applied Chemistry (IUPAC).[2][3][4] The key principles for naming the isomers of
C8H17CIO2 are:

« l|dentify the parent functional group: For carboxylic acids, the suffix is "-oic acid". For esters,
it is "-oate". The functional group with the highest precedence determines the suffix.[2][4]

« Identify the principal carbon chain: This is the longest continuous carbon chain that contains
the principal functional group.[3][4]

* Number the principal chain: Numbering starts from the carbon of the principal functional
group (for carboxylic acids) or the carbon attached to the oxygen of the carboxyl group (for
esters). The numbering should give the substituents the lowest possible locants.[4]

 Name and number the substituents: Substituents (like the chloro group and any alkyl groups)
are named and their positions on the principal chain are indicated by numbers. They are
listed in alphabetical order.[3][4]

Isomerism Types

The isomers of CBH17CIO2 exhibit several types of isomerism:
o Constitutional Isomerism:

o Chain isomerism: The carbon skeleton can be arranged differently (e.g., a straight chain
vs. a branched chain).[5][6][7][8]
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o Positional isomerism: The position of the chlorine atom or other substituents on the carbon
chain can vary.[5][6][7][8]

o Functional group isomerism: The atoms can be arranged to form different functional
groups (e.g., a carboxylic acid vs. an ester).[5][6][7]

e Stereoisomerism:

o Enantiomers (Optical Isomers): For any isomer with a chiral center (a carbon atom
attached to four different groups), a pair of non-superimposable mirror images
(enantiomers) will exist.[5][7][8] For example, in 2-chlorooctanoic acid, the carbon at
position 2 is a chiral center.

Due to the vast number of possible isomers, a comprehensive listing is beyond the scope of
this guide. However, the principles outlined provide the framework for systematically identifying
and naming any specific isomer of CBH17CIlO2. The following sections would typically delve
into the experimental data and protocols for specific, well-characterized isomers, but such data
is not readily available for the broad class of C8BH17CIO2 compounds without focusing on a
particular isomer.

Logical Relationship of Isomer Identification
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Molecular Formula
C8H17CIO2
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:
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:

Apply IUPAC Nomenclature Rules

:

Final IUPAC Name

Click to download full resolution via product page

Caption: Logical workflow for identifying and naming isomers of C8H17CIO2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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